Cas no 27026-93-3 (polyisocyanurate)

• Product Name: polyisocyanurate
• CAS No: 27026-93-3
• MF: C₃H₃N₃O₃
• MW: 129.074219942093
• CID: 250600
• Update Time: 2024-01-26

polyisocyanurate Chemical and Physical Properties

Names and Identifiers

• polyisocyanurate
• isocyanurate homopolymer

• Inchi： 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
• InChI Key： ZFSLODLOARCGLH-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)NC(=O)N1

Computed Properties

• Exact Mass: 129.017441
• Monoisotopic Mass: 129.017441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.2
• Topological Polar Surface Area: 87.3

Experimental Properties

• Density: 1.535
• Melting Point: 360 deg C
• Boiling Point: 793.4°Cat760mmHg
• Flash Point: 433.6°C